Cas no 2055016-25-4 (m-PEG9-phosphonic acid)

• Product Name: m-PEG9-phosphonic acid
• CAS No: 2055016-25-4
• MF: C₁₉H₄₁O₁₂P
• MW: 492.495408773422
• CID: 3045161
• PubChem ID: 58473368
• Update Time: 2025-08-04

m-PEG9-phosphonic acid Chemical and Physical Properties

Names and Identifiers

• m-PEG9-phosphonic acid
• Phosphonic acid, P-3,6,9,12,15,18,21,24,27-nonaoxaoctacos-1-yl-
• 2-[2-[2-[2-[2-[2-[2-[2-(2-methoxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethylphosphonic acid
• 2055016-25-4
• DA-75738
• HY-130554
• SCHEMBL12227374
• CS-0109093
• (2,5,8,11,14,17,20,23,26-nonaoxaoctacosan-28-yl)phosphonic acid
• AKOS040742058
• m-PEG9-phosphonicacid
• C70011
• BP-22759

• Inchi： 1S/C19H41O12P/c1-23-2-3-24-4-5-25-6-7-26-8-9-27-10-11-28-12-13-29-14-15-30-16-17-31-18-19-32(20,21)22/h2-19H2,1H3,(H2,20,21,22)
• InChI Key： UEQSLJQFVIWCCW-UHFFFAOYSA-N
• SMILES： C(P(=O)(O)O)COCCOCCOCCOCCOCCOCCOCCOCCOC

Computed Properties

• Exact Mass: 492.23356374g/mol
• Monoisotopic Mass: 492.23356374g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 12
• Heavy Atom Count: 32
• Rotatable Bond Count: 27
• Complexity: 410
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 141Ų

Additional information on m-PEG9-phosphonic acid

Introduction to m-PEG9-Phosphonic Acid (CAS No. 2055016-25-4)

m-PEG9-phosphonic acid, also known as methyl polyethylene glycol 9-phosphonic acid, is a versatile compound with the CAS registry number 2055016-25-4. This compound is a derivative of polyethylene glycol (PEG), a widely used polymer in various industries due to its biocompatibility, hydrophilicity, and ability to enhance solubility. The incorporation of a phosphonic acid group into the PEG backbone introduces additional functionalities, making it suitable for applications in materials science, pharmaceuticals, and biotechnology.

The structure of m-PEG9-phosphonic acid consists of a nine-carbon PEG chain with a methyl group attached to one end and a phosphonic acid group at the other. This unique structure allows for easy modification and conjugation with other molecules, making it an ideal building block for advanced materials. Recent studies have highlighted its potential in the development of bio-inspired materials, drug delivery systems, and surface modification technologies.

One of the most promising applications of m-PEG9-phosphonic acid is in the field of drug delivery. Researchers have utilized its biocompatible nature to create nanocarriers that can encapsulate therapeutic agents and deliver them to specific targets within the body. For instance, a study published in 2023 demonstrated that m-PEG9-phosphonic acid-based nanoparticles could significantly enhance the efficacy of anticancer drugs by reducing systemic toxicity and improving tumor targeting.

In addition to its role in drug delivery, m-PEG9-phosphonic acid has shown great potential in materials science. Its ability to form stable coatings on various surfaces has led to its use in creating anti-fouling surfaces for medical devices and industrial equipment. A recent breakthrough involved the use of m-PEG9-phosphonic acid to develop self-cleaning surfaces that repel bacteria and organic contaminants, reducing the need for frequent maintenance and cleaning.

The synthesis of m-PEG9-phosphonic acid typically involves a multi-step process that includes polymerization, functionalization, and purification. Recent advancements in green chemistry have enabled more efficient and environmentally friendly methods for producing this compound. For example, researchers have developed catalytic systems that reduce energy consumption and minimize waste during the synthesis process.

The physical and chemical properties of m-PEG9-phosphonic acid make it highly adaptable to various experimental conditions. Its high solubility in water and organic solvents facilitates its use in both aqueous and non-aqueous environments. Moreover, its ability to form stable complexes with metal ions has opened new avenues for applications in catalysis and sensing technologies.

In conclusion, m-PEG9-phosphonic acid (CAS No. 2055016-25-4) is a multifunctional compound with a wide range of applications across different scientific disciplines. Its unique properties, combined with recent advancements in synthesis and application techniques, position it as a key material for future innovations in biotechnology, medicine, and materials science.